2-(4-methylpiperazin-1-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C19H23N3O2/c1-21-11-13-22(14-12-21)15-19(23)20-16-7-9-18(10-8-16)24-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key: OAIUZFIBTGAQCF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

2-(4-methylpiperazin-1-yl)-N-(4-phenoxyphenyl)acetamide, also known as MPAPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been shown to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

DNA Interaction and Drug Design

DNA Minor Groove Binders : Compounds similar to 2-(4-methylpiperazin-1-yl)-N-(4-phenoxyphenyl)acetamide, such as Hoechst 33258, are known for their ability to bind to the minor groove of DNA, demonstrating specificity for AT-rich sequences. These compounds are used as fluorescent DNA stains in cell biology, aiding in chromosome and nuclear staining, and analysis of nuclear DNA content. Furthermore, their binding properties make them valuable in drug design, serving as a basis for developing new drugs with improved DNA interaction capabilities, including applications as radioprotectors and topoisomerase inhibitors (Issar & Kakkar, 2013).

Environmental Toxicology and Degradation

Degradation of Environmental Pollutants : Research into compounds with similar functional groups has explored their degradation under advanced oxidation processes (AOPs). This research is crucial for environmental protection, offering insights into the pathways, by-products, and biotoxicity of common pollutants, including pharmaceuticals. Such studies contribute to developing more efficient methods for removing contaminants from water, highlighting the importance of understanding compound stability and degradation in environmental health (Qutob et al., 2022).

Pharmacological Insights and Analgesic Mechanisms

Analgesic Effects and Mechanisms : The study of related compounds has provided significant insights into the analgesic mechanisms of common medications like acetaminophen. Understanding the metabolic pathways and the interaction with receptors, such as the TRPV1 and cannabinoid receptors, informs the development of pain management strategies and the identification of novel analgesic compounds (Ohashi & Kohno, 2020).